Cas no 1519487-40-1 ((1-methyl-1H-1,3-benzodiazol-2-yl)methanesulfonyl chloride)

• Product Name: (1-methyl-1H-1,3-benzodiazol-2-yl)methanesulfonyl chloride
• CAS No: 1519487-40-1
• MF: C₉H₉ClN₂O₂S
• MW: 244.697959661484
• MDL: MFCD23762069
• CID: 5244244
• Update Time: 2025-10-22

(1-methyl-1H-1,3-benzodiazol-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanesulfonyl chloride, 1-methyl-
• (1-methyl-1H-1,3-benzodiazol-2-yl)methanesulfonyl chloride

• MDL： MFCD23762069
• Inchi： 1S/C9H9ClN2O2S/c1-12-8-5-3-2-4-7(8)11-9(12)6-15(10,13)14/h2-5H,6H2,1H3
• InChI Key： AMYHXSUMHABRCV-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)N(C)C2=CC=CC=C2N=1

Additional information on (1-methyl-1H-1,3-benzodiazol-2-yl)methanesulfonyl chloride

Introduction to (1-methyl-1H-1,3-benzodiazol-2-yl)methanesulfonyl Chloride (CAS No. 1519487-40-1)

The compound (1-methyl-1H-1,3-benzodiazol-2-yl)methanesulfonyl chloride (CAS No. 1519487-40-1) is a highly specialized chemical entity with significant applications in various fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a benzodiazole moiety with a methanesulfonyl chloride group. The benzodiazole ring system is known for its aromatic stability and electronic properties, making it a valuable component in the design of functional materials. The methanesulfonyl chloride group, on the other hand, introduces electrophilic reactivity, enabling this compound to participate in a wide range of nucleophilic substitution reactions.

Recent studies have highlighted the potential of (1-methyl-1H-1,3-benzodiazol-2-yl)methanesulfonyl chloride as a versatile building block in the synthesis of advanced materials. For instance, researchers have explored its use in the construction of covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), where its reactivity and structural integrity play crucial roles. The ability of this compound to undergo controlled polymerization under mild conditions has opened new avenues for the development of high-performance polymers with tailored properties.

In addition to its role in materials science, (1-methyl-1H-1,3-benzodiazol-2-yl)methanesulfonyl chloride has garnered attention in medicinal chemistry due to its potential as an intermediate in drug discovery. The benzodiazole core is a common structural motif in various bioactive compounds, including antiviral and anticancer agents. By leveraging the reactivity of the methanesulfonyl chloride group, chemists can introduce diverse functional groups to the benzodiazole framework, facilitating the exploration of novel pharmacophores.

The synthesis of (1-methyl-1H-1,3-benzodiazol-2-yl)methanesulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the sulfonation of the benzodiazole derivative followed by chlorination to introduce the sulfonyl chloride functionality. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

From an environmental perspective, understanding the degradation pathways of (1-methyl-1H-1,3-benzodiazol-2-y)methanesulfonyl chloride is crucial for assessing its ecological footprint. Studies have shown that under aerobic conditions, this compound undergoes hydrolysis to form corresponding sulfonic acids and other byproducts. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, (1-methyl-H_ -benzodiazol-)methanesulfonyl chloride (CAS No. 15 9487 40 40) stands as a testament to the ingenuity of modern chemical synthesis. Its unique combination of structural features and reactivity positions it as a key player in advancing materials science and medicinal chemistry. As research continues to uncover new applications and improve synthetic methodologies, this compound will undoubtedly remain at the forefront of chemical innovation.